Cas no 82372-74-5 (4-Tert-Butyl-L-phenylalanine)

• Product Name: 4-Tert-Butyl-L-phenylalanine
• CAS No: 82372-74-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD02259528
• CID: 720444
• PubChem ID: 2761795
• Update Time: 2025-11-02

4-Tert-Butyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
• H-Phe(4-tBu)-OH
• 4-tert-Butyl-L-phenylalanine
• L-4-tBu-Phe-OH
• L-4-tButylphenylalanine
• L-4-tert-Butyl-Phe
• L-4-TERT-BUTYL-PHENYLALANINE
• L-Phenylalanine,4-(1,1-dimethylethyl)-
• (2S)-2-amino-3-(4-tert-butylphenyl)propanoic acid
• 10YZ0R5GQ0
• 4-(1,1-dimethylethyl)-L-phenylalanine
• D-4-tert-Butyl-phenylalanine
• (2S)-2-amino-3-(4-tert-butylphenyl)propionic acid
• (2S)-2-azanyl-3-(4-tert-butylphenyl)propanoic acid
• AK117430
• L-(4-tBu)Phe-OH
• p-tert-Butylphenylalanine
• L-Phenylalanine, 4-(1,1-dimethylet
• 4-(1,1-Dimethylethyl)-L-phenylalanine (ACI)
• (S)-2-Amino-3-(4-(tert-butyl)phenyl)propanoicacid
• MFCD02259528
• UNII-10YZ0R5GQ0
• AC-25343
• L-4-tert-Butyl-phenylalanine (H-L-Phe(4-tBu)-OH)
• (2S)-2-azaniumyl-3-(4-tert-butylphenyl)propanoate
• AS-20122
• AKOS012010563
• 82372-74-5
• EN300-267465
• L-Phenylalanine, 4-(1,1-dimethylethyl)-
• 4-t-butyl-l-phenylalanine
• CS-0154903
• SCHEMBL383814
• DTXSID60375923
• 4-Tert-Butyl-L-phenylalanine

• MDL： MFCD02259528
• Inchi： 1S/C13H19NO2/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11H,8,14H2,1-3H3,(H,15,16)/t11-/m0/s1
• InChI Key： CSJZKSXYLTYFPU-NSHDSACASA-N
• SMILES： C(C1C=CC(C[C@H](N)C(=O)O)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 221.14200
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.084±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 63.32000
• LogP: 2.63880

4-Tert-Butyl-L-phenylalanine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Tert-Butyl-L-phenylalanine

4-Tert-Butyl-L-phenylalanine (CAS No. 82372-74-5): A Comprehensive Guide to Its Properties and Applications

4-Tert-Butyl-L-phenylalanine (CAS No. 82372-74-5) is a specialized amino acid derivative that has garnered significant attention in the fields of pharmaceuticals, biotechnology, and organic synthesis. This compound, characterized by its tert-butyl substituent on the phenyl ring, offers unique chemical properties that make it invaluable in various high-value applications. In this article, we delve into the molecular structure, synthesis methods, applications, and market trends of 4-Tert-Butyl-L-phenylalanine, while also addressing frequently asked questions in the scientific community.

The molecular formula of 4-Tert-Butyl-L-phenylalanine is C13H19NO2, with a molar mass of 221.30 g/mol. Its tert-butyl group enhances steric hindrance, which can influence binding affinity in peptide-based drug design. Researchers often explore 4-Tert-Butyl-L-phenylalanine price and 4-Tert-Butyl-L-phenylalanine suppliers due to its growing demand in peptide therapeutics. The compound’s chiral nature (L-configuration) is critical for its biological activity, making it a preferred choice for enantioselective synthesis.

One of the most prominent applications of 4-Tert-Butyl-L-phenylalanine is in the development of peptide-based drugs. Its bulky tert-butyl side chain improves metabolic stability and bioavailability, addressing common challenges in drug delivery. Recent studies highlight its role in GPCR-targeted therapeutics and enzyme inhibitors, aligning with the rising interest in precision medicine. Additionally, the compound is used in asymmetric catalysis and material science, where its structural features enable the creation of advanced polymers and coatings.

The synthesis of 4-Tert-Butyl-L-phenylalanine typically involves multi-step organic reactions, including Boc-protection strategies and chiral resolution techniques. Manufacturers often optimize routes to ensure high yield and purity, as impurities can affect downstream applications. Analytical methods such as HPLC and NMR spectroscopy are employed for quality control, ensuring compliance with industry standards like GMP and USP.

Market trends indicate a steady growth in the demand for 4-Tert-Butyl-L-phenylalanine, driven by advancements in peptide therapeutics and bioconjugation technologies. Companies specializing in custom peptide synthesis frequently list this compound in their catalogs, catering to research institutions and pharmaceutical firms. Sustainability is another hot topic, with efforts to develop green chemistry approaches for its production, reducing environmental impact.

For researchers seeking 4-Tert-Butyl-L-phenylalanine uses, its versatility extends to fluorescent probes and molecular imaging. Its incorporation into peptides enhances photostability, making it suitable for diagnostic applications. Furthermore, the compound’s role in neuroscience research is under exploration, particularly in studying neurotransmitter interactions.

In conclusion, 4-Tert-Butyl-L-phenylalanine (CAS No. 82372-74-5) is a multifaceted compound with broad utility in science and industry. Its unique structural attributes and compatibility with cutting-edge technologies position it as a key player in modern chemistry. As the demand for specialty amino acids grows, this compound will likely remain at the forefront of innovation.